Cas no 37437-21-1 (Tetrakis(2-ethylhexyl) thiuram disulfide)

Tetrakis(2-ethylhexyl) thiuram disulfide structure
37437-21-1 structure
Product Name:Tetrakis(2-ethylhexyl) thiuram disulfide
CAS No:37437-21-1
MF:C34H68N2S4
MW:633.177124977112
CID:922294
PubChem ID:17765411
Update Time:2025-04-19

Tetrakis(2-ethylhexyl) thiuram disulfide Chemical and Physical Properties

Names and Identifiers

    • Tetrakis(2-ethylhexyl) thiuram disulfide
    • bis(2-ethylhexyl)carbamothioylsulfanyl N,N-bis(2-ethylhexyl)carbamodithioate
    • Nocceler TOT-N
    • tetra(2-ethylhexyl)thiuram disulfide
    • Tetrakis(2-aethyl-hexyl)-thiuramdisulfid
    • tetrakis(2-ethyl-hexyl)thiuramdisulfide
    • Nocceler TOT
    • Nocceler TOT-G
    • TOT-N
    • Tetra(2-ethylhexyl)thiuramdisulfide
    • Thioperoxydicarbonic diamide ([(H2N)C(S)]2S2), N,N,N',N'-tetrakis(2-ethylhexyl)-
    • Thioperoxydicarbonic diamide (((H2N)C(S))2S2), N,N,N',N'-tetrakis(2-ethylhexyl)-
    • 37437-21-1
    • DTXSID70894019
    • VTEKOFXDMRILGB-UHFFFAOYSA-N
    • SCHEMBL378239
    • tetra-(2-ethylhexyl)thiuram disulfide
    • tetrakis(2-ethylhexyl)thiuram disulfide
    • Inchi: 1S/C34H68N2S4/c1-9-17-21-29(13-5)25-35(26-30(14-6)22-18-10-2)33(37)39-40-34(38)36(27-31(15-7)23-19-11-3)28-32(16-8)24-20-12-4/h29-32H,9-28H2,1-8H3
    • InChI Key: VTEKOFXDMRILGB-UHFFFAOYSA-N
    • SMILES: S(C(N(CC(CC)CCCC)CC(CC)CCCC)=S)SC(N(CC(CC)CCCC)CC(CC)CCCC)=S

Computed Properties

  • Exact Mass: 632.42700
  • Monoisotopic Mass: 632.42653487g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 27
  • Complexity: 527
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 14.2
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • Density: 0.983±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (9.5E-10 g/L) (25 ºC),
  • PSA: 121.26000
  • LogP: 12.40720
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm